BENGHE Foundational & Exploratory

Check Availability & Pricing

Physicochemical Profiling & Application Guide:
N'[(315'
dichlorophenyl)methyl]jcyclopentanamine[1]

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

N-[(3,5-

Compound Name: dichlorophenyl)methyl]cyclopentan
amine

Cat. No.: B13237329

Get Quote

Part 1: Executive Technical Summary

Compound Identity

IUPAC Name: N-[(3,5-dichlorophenyl)methyl]cyclopentanamine[1]

Common Synonyms: N-(3,5-dichlorobenzyl)cyclopentanamine[1]

CAS Registry Number: 1182777-54-3[1][2]

Molecular Formula: C12H1sCI2N[1][3]

Molecular Weight: 244.16 g/mol [1][2][3]

Strategic Significance N-[(3,5-dichlorophenyl)methyl]cyclopentanamine represents a high-
value pharmacophore scaffold in medicinal chemistry.[1] It combines a lipophilic, electron-
deficient aromatic system (3,5-dichlorophenyl) with a steric, aliphatic ring (cyclopentyl).[1] This
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specific architecture is frequently utilized to modulate G-protein coupled receptors (GPCRs)—
specifically chemokine receptors (e.g., CCR2)—and monoamine transporters.[1] The 3,5-
dichloro substitution pattern is critical; it enhances metabolic stability by blocking the
metabolically labile para-position while increasing lipophilicity to facilitate membrane
permeation.[1]

Part 2: Physicochemical Characterization

This section details the core properties governing the compound's behavior in biological
systems.[1][3] Data presented below synthesizes experimental precedents for this structural
class with high-fidelity computed descriptors.

Lipophilicity & Permeability

The presence of two chlorine atoms on the phenyl ring significantly increases the partition
coefficient.[1]

Property Value (Approx.) Clinical Implication

High membrane permeability;
LogP (Neutral) 42-45 potential for blood-brain barrier
(BBB) penetration.[1]

At physiological pH, the

ionized fraction reduces
LogD (pH 7.4) 28-3.2 effective lipophilicity,

preventing excessive non-

specific binding.[1]

Very low polar surface area,
TPSA 12.03 A2 predicting excellent oral
absorption (>90%).[1]

Mechanistic Insight: The cyclopentyl group acts as a "lipophilic cap,” shielding the secondary
amine from solvation to some degree, while the dichlorophenyl ring engages in hydrophobic
pocket filling and potential halogen bonding interactions with target proteins.[1]

Electronic Properties & lonization (pKa)
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The basicity of the secondary amine is the defining feature for formulation and receptor
binding.[1]

e Predicted pKa: 8.8 — 9.2[1]
« lonization State at pH 7.4: ~97% Cationic (Protonated)[1]

o Causality: While typical dialkylamines have pKa values ~10.5-11.0, the electron-withdrawing
nature of the 3,5-dichlorobenzyl group (via the inductive effect, -I) lowers the electron density
on the nitrogen, reducing the pKa by approximately 1.5-2.0 log units.[1]

Solubility Profile

e Aqueous Solubility (Free Base): < 0.1 mg/mL (Poor)[1]
¢ Agqueous Solubility (HCI Salt): > 10 mg/mL (Good)[1]
o Organic Solubility: Freely soluble in DMSO, Ethanol, and Methanol.[1]

Part 3: Structural Analysis & Signhaling Logic

The following diagram illustrates the structural activity relationships (SAR) and the compound's
interaction logic within a biological context.
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Figure 1: Structural dissection of N-[(3,5-dichlorophenyl)methyl]cyclopentanamine
highlighting the functional role of each moiety in pharmacokinetics and binding.
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Part 4: Experimental Protocols (Self-Validating)

As a Senior Application Scientist, | recommend the following standardized workflows to validate
the physicochemical properties of this specific lot.

Protocol A: Potentiometric pKa Determination

Objective: Determine the precise ionization constant to predict solubility vs. pH behavior.

Preparation: Dissolve 5 mg of the compound (HCI salt form preferred for initial solubility) in
20 mL of degassed water/methanol (80:20 v/v) to ensure complete dissolution.

o Note: The methanol co-solvent is necessary due to the high lipophilicity of the neutral
species.[1]

« Titration: Perform a titration using 0.1 M KOH standard solution under an inert nitrogen
atmosphere (to prevent carbonate formation).

o Data Acquisition: Record pH vs. volume of titrant added.

e Yasuda-Shedlovsky Extrapolation: Repeat the experiment at three different methanol
concentrations (e.g., 20%, 30%, 40%). Plot pKa vs. % organic solvent and extrapolate to 0%
to obtain the aqueous pKa.[1]

o Validation Check: The slope should be linear.[1] Deviation indicates precipitation during
titration.[1]

Protocol B: Shake-Flask LogD (Distribution Coefficient)

Objective: Measure lipophilicity at physiological pH (7.4).[1]

e Phase Preparation: Pre-saturate 1-octanol with Phosphate Buffered Saline (PBS, pH 7.4)
and vice-versa for 24 hours.

o Equilibration: Dissolve the compound in the pre-saturated octanol phase (Target conc: 100
uM).
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 Partitioning: Mix equal volumes of drug-octanol and PBS in a glass vial. Shake for 4 hours at
25°C.

o Separation: Centrifuge at 3000 rpm for 30 minutes to separate phases.
e Quantification: Analyze both phases using HPLC-UV (254 nm).
o Calculation:

[1]

o Self-Validating Control: Mass balance must be >95% (Sum of drug in both phases must
equal initial amount).[1] If <95%, adsorption to glass or precipitation has occurred.[1]

Part 5: Synthesis & Purification Context

For researchers synthesizing this compound, the purity profile critically impacts biological assay
reproducibility.[1]

» Synthesis Route: Reductive amination of 3,5-dichlorobenzaldehyde with cyclopentanamine
using Sodium Triacetoxyborohydride (STAB) in DCE.

 Purification: The secondary amine can be purified via acid-base extraction.[1]
o Workflow: Extract into 1M HCI

Wash organic layer (removes non-basic impurities)
Basify aqueous layer to pH 12

Extract into DCM.[1]

o Storage: Store as the Hydrochloride (HCI) salt.[1] The free base is prone to oxidation (N-
oxide formation) and carbamate formation upon exposure to atmospheric COz.[1]

References
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[Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. N-[(3,5-dimethyl-4-pentoxyphenyl)methyl]cyclopropanamine | C17H27NO | CID 43276818
- PubChem [pubchem.ncbi.nlm.nih.gov]

2. N-[(3,5-dichlorophenyl)methyl]cyclopentanamine | 1182777-54-3 [sigmaaldrich.cn]

3. Buy 1-(3,5-Dichlorophenyl)cyclopentanemethanamine [smolecule.com]

4. 3,5-Dichlorophenyl | C6H3CI2 | CID 57417137 - PubChem [pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Physicochemical Profiling & Application Guide: N-[(3,5-
dichlorophenyl)methyl]cyclopentanamine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13237329/docs#physicochemical-profiling-
application-guide-n-3-5-dichlorophenyl-methyl-cyclopentanamine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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